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Compound of Interest

Compound Name: Triethylstibine

Cat. No.: B1582785

An In-Depth Technical Guide to Triethylstibine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of triethylstibine, including its molecular formula, structure, and relevant
physicochemical data. Detailed experimental protocols for its synthesis and purification are also
presented to support research and development activities.

Molecular Formula and Structure

Triethylstibine, also known as triethylantimony, is an organoantimony compound. Its molecular
formula is C6H15Sb.[1][2][3][4][5] The structure consists of a central antimony (Sb) atom
covalently bonded to three ethyl (-C2H5) groups.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for triethylstibine is presented in the table below for
easy reference and comparison.
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Property

Value

Reference

Molecular Formula

C6H15Sb

[1](21[3]

Molecular Weight

208.943 g/mol

[11(51(6]

CAS Registry Number

617-85-6

[1]3]

Appearance Colorless liquid [2]
Density 1.3224 g/cm? at 20°C [2][3]
Melting Point -119.25°C [2]
Boiling Point 156-160°C [2][3]
Solubility Insoluble in water; miscible 2]

with ethanol and ether.

Monoisotopic Mass

208.0212 Da

[4]

Mass Spectrometry Data (Electron lonization): The following table summarizes the appearance

energy for various ions observed in the mass spectrum of triethylstibine.
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lon Appearance Energy (eV)
C4H11Sb+ 10.0£0.3
C4H10Sb+ 10.7+£0.3
C2H5Sb+ 124 +0.3
C2H6Sbh+ 126 £0.3
C2H7Sb+ 126 £+ 0.3
C2H4Sb+ 148+0.3
CH3Sb+ 16.5+0.3
ShH2+ 17.2+0.3
CH4Sb+ 174 +£0.3
SbH+ 18.3+0.3
Sb+ 19.2+0.3

[Source: NIST Chemistry WebBooK][7]

Experimental Protocols

The following sections detail the experimental procedures for the synthesis and purification of
triethylstibine.

3.1. Synthesis of Triethylstibine Solution

This protocol describes the preparation of a triethylstibine solution using a Grignard reagent.
Materials:

e Antimony trichloride (SbCI3)

» Diethyl ether

o Grignard reagent (e.g., ethylmagnesium bromide)
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e Nitrogen gas (for inert atmosphere)

Procedure:

» Under a nitrogen atmosphere, cool the Grignard reagent to -25°C.

e Dissolve 0.28 g (or a molar equivalent) of antimony trichloride in 63.9 mL of diethyl ether.

» Add the antimony trichloride/diethyl ether solution dropwise to the cooled Grignard reagent.
» After the addition is complete, raise the temperature to -10°C and stir the mixture for 1 hour.

o Further, increase the temperature to 25°C and continue stirring for an additional hour to yield
the triethylstibine solution.[2]

3.2. Purification of Triethylstibine
This protocol outlines the purification of the synthesized triethylstibine solution by distillation.
Procedure:

e Under a nitrogen atmosphere, distill the ether from the triethylstibine solution at
atmospheric pressure.

o The distillation residue is then subjected to reduced pressure distillation at an elevated
temperature. The resulting distillate is a mixed solution of ether and triethylstibine.

o Transfer the mixed solution to a new three-necked flask and distill off the remaining ether at
atmospheric pressure.

e The remaining residue in the flask is then distilled under reduced pressure to obtain crude
triethylstibine (approximately 96% purity) with a yield of around 61%.

« For higher purity, the crude triethylstibine is subjected to vacuum distillation. The distillation
temperature should not exceed 80°C to prevent decomposition. This final step can yield
triethylstibine with a purity of up to 99.9995%.[2]

Molecular Structure Visualization
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The following diagram illustrates the molecular structure of triethylstibine.

Caption: Molecular structure of triethylstibine (C6H15SDb).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [triethylstibine molecular formula and structure].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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